Cas no 125103-42-6 (1H-Pyrazole-4-carboxamide,N-(2-hydroxyethyl)-5-methyl-1,3-diphenyl-)
125103-42-6 structure
Product Name:1H-Pyrazole-4-carboxamide,N-(2-hydroxyethyl)-5-methyl-1,3-diphenyl-
CAS No:125103-42-6
MF:C19H19N3O2
MW:321.373064279556
CID:192115
PubChem ID:2053691
Update Time:2025-04-19
1H-Pyrazole-4-carboxamide,N-(2-hydroxyethyl)-5-methyl-1,3-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxamide,N-(2-hydroxyethyl)-5-methyl-1,3-diphenyl-
- N-(2-hydroxyethyl)-5-methyl-1,3-diphenylpyrazole-4-carboxamide
- 1H-Pyrazole-4-carboxamide, 1,3-diphenyl-N-(2-hydroxyethyl)-5-methyl-
- BIM-0004894.P001
- 125103-42-6
- SMSF0003354
- CB06988
- AB00073907-01
- SR-01000195653-1
- Cambridge id 5110077
- SCHEMBL14132499
- CBMicro_004968
- DTXSID70154640
- SR-01000195653
- BRN 4201972
- 1,3-Diphenyl-N-(2-hydroxyethyl)-5-methyl-1H-pyrazole-4-carboxamide
-
- Inchi: 1S/C19H19N3O2/c1-14-17(19(24)20-12-13-23)18(15-8-4-2-5-9-15)21-22(14)16-10-6-3-7-11-16/h2-11,23H,12-13H2,1H3,(H,20,24)
- InChI Key: BAOJPVZUZKJNCI-UHFFFAOYSA-N
- SMILES: O=C(C1C(C2C=CC=CC=2)=NN(C2C=CC=CC=2)C=1C)NCCO
Computed Properties
- Exact Mass: 321.14787
- Monoisotopic Mass: 321.147726857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 67.2Ų
Experimental Properties
- Density: 1.2
- Boiling Point: 530.9°C at 760 mmHg
- Flash Point: 274.9°C
- Refractive Index: 1.622
- PSA: 67.15
1H-Pyrazole-4-carboxamide,N-(2-hydroxyethyl)-5-methyl-1,3-diphenyl- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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